Cas no 2697-53-2 (1-Pentanesulfonic acid,methyl ester)

1-Pentanesulfonic acid,methyl ester structure
2697-53-2 structure
Product Name:1-Pentanesulfonic acid,methyl ester
CAS No:2697-53-2
MF:C6H14O3S
MW:166.238561153412
CID:261382
PubChem ID:165018
Update Time:2025-04-19

1-Pentanesulfonic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanesulfonic acid,methyl ester
    • Methyl 1-pentanesulfonate
    • 2697-53-2
    • DTXSID60949744
    • 1-Pentanesulfonic acid, methyl ester
    • SCHEMBL1773516
    • methyl pentane-1-sulfonate
    • Inchi: 1S/C6H14O3S/c1-3-4-5-6-10(7,8)9-2/h3-6H2,1-2H3
    • InChI Key: DYIPCFVDRNAQJE-UHFFFAOYSA-N
    • SMILES: S(CCCCC)(=O)(=O)OC

Computed Properties

  • Exact Mass: 166.06642
  • Monoisotopic Mass: 166.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.072
  • Boiling Point: 261.3°Cat760mmHg
  • Flash Point: 111.8°C
  • Refractive Index: 1.434
  • PSA: 43.37
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